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An In-depth Technical Guide to the Thermal Properties of Different Grades of Rosin

Introduction
Rosin, also known as colophony, is a solid, natural resin obtained from pine trees and other

conifers.[1][2] It is a complex mixture consisting primarily of various resin acids, especially

abietic acid.[1][3] Produced by heating fresh liquid resin to vaporize the volatile terpene

components, rosin is a semi-transparent, brittle, glassy solid at room temperature, with colors

ranging from pale yellow to nearly black.[2][4] Its versatile properties make it an indispensable

raw material in a multitude of industries, including adhesives, coatings, inks, rubber,

electronics, and pharmaceuticals.[4][5]

For researchers, scientists, and drug development professionals, a thorough understanding of

the thermal properties of rosin is critical. These properties—including softening point, glass

transition temperature, and thermal stability—dictate its behavior during processing,

formulation, and end-use applications. The performance of a rosin-based product is directly

linked to the grade of rosin used, as each grade possesses a unique thermal profile derived

from its source and production method.

This technical guide provides a comprehensive overview of the core thermal properties of the

principal grades of rosin, presents comparative data in a structured format, and details the

standard experimental protocols for their characterization.
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The classification of rosin is primarily based on its method of extraction from the raw pine

source. The three main grades are Gum Rosin, Wood Rosin, and Tall Oil Rosin.

2.1 Gum Rosin: This is the highest quality and most common grade, obtained by tapping

living pine trees to collect the oleoresin, which is then distilled to separate the volatile

turpentine from the non-volatile rosin.[3][4] The quality of gum rosin is often further sub-

graded based on color and softening point, with "WW" (Water-White) being one of the palest

and most popular grades.[6]

2.2 Wood Rosin: This grade is produced by extracting the resin from aged pine stumps and

roots using a solvent extraction process.[2] After the solvent is recovered, the residue is

distilled to separate turpentine, pine oil, and the remaining wood rosin, which is typically

darker in color than gum rosin.[2]

2.3 Tall Oil Rosin (TOR): TOR is a by-product of the Kraft pulping process used in

papermaking. Crude tall oil is skimmed from the black liquor and then fractionally distilled

under vacuum to separate it into fatty acids, pitch, and tall oil rosin.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://patents.google.com/patent/US4515713A/en
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D803-15%20(2020).pdf
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.gum-rosin.net/the-ultimate-guide-to-gum-rosin-grades-and-specifications/
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://hroc.in/17816-2/
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://hroc.in/17816-2/
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
https://www.benchchem.com/product/b7886608?utm_src=pdf-body
http://www.pinechemicalgroup.fi/products/tall-oil-products/tall-oil-rosin/production-tall-oil-rosin/
https://avtoplus-chem.com/en/product/tall-oil-rosin/
https://foreverest.net/products/cto-distillation-products/tall-oil-rosin-x.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7886608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pine Tree Source

Live Pine Trees
(Oleoresin Tapping)

Aged Pine Stumps
(Solvent Extraction)

Paper Pulping By-product
(Kraft Process)

Gum Rosin Wood Rosin Tall Oil Rosin

Thermal Analysis Techniques

Rosin Sample

Sample Preparation
(Crushing/Molding)

DSC Analysis TGA Analysis
Softening Point

(Ring & Ball)

Determine Tg &
Melting Range

Determine Thermal
Stability & Decomposition

Determine
Softening Point

Comprehensive
Thermal Profile

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b7886608?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7886608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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